4-ethoxy-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide

• Molecular Formula: C25H22N2O5S
• Molecular Weight: 462.5 g/mol
• IUPAC Name: (NZ)-4-ethoxy-N-[3-(2-methoxyanilino)-4-oxonaphthalen-1-ylidene]benzenesulfonamide
• InChI: InChI=1S/C25H22N2O5S/c1-3-32-17-12-14-18(15-13-17)33(29,30)27-22-16-23(25(28)20-9-5-4-8-19(20)22)26-21-10-6-7-11-24(21)31-2/h4-16,26H,3H2,1-2H3/b27-22-
• InChI Key: NSPPKFNECRWWRV-QYQHSDTDSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)/N=C\2/C=C(C(=O)C3=CC=CC=C32)NC4=CC=CC=C4OC
• SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)N=C2C=C(C(=O)C3=CC=CC=C32)NC4=CC=CC=C4OC

Description

4-ethoxy-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide, also known as EONB, is a sulfonamide-based compound that has gained significant attention in scientific research due to its potential applications in the field of medicine.

Scientific Research Applications

4-ethoxy-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide has been extensively studied for its potential applications in the field of medicine. Several studies have demonstrated that 4-ethoxy-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide exhibits potent anti-inflammatory, anti-tumor, and anti-angiogenic properties. 4-ethoxy-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide has also been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. In addition, 4-ethoxy-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide has been investigated for its potential use as a diagnostic tool for cancer and other diseases.

Mechanism of Action

The mechanism of action of 4-ethoxy-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide is not fully understood, but several studies have suggested that 4-ethoxy-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide exerts its anti-inflammatory and anti-tumor effects by inhibiting the activity of several enzymes and signaling pathways. 4-ethoxy-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. 4-ethoxy-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide has also been shown to inhibit the activity of several signaling pathways, including the nuclear factor kappa B (NF-κB) pathway, which is involved in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects
4-ethoxy-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide has been shown to exhibit several biochemical and physiological effects. 4-ethoxy-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide has been shown to inhibit the production of several pro-inflammatory cytokines, including interleukin-1 beta (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α). 4-ethoxy-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide has also been shown to inhibit the migration and invasion of cancer cells, which are critical steps in the metastatic process.

Advantages and Limitations for Lab Experiments

4-ethoxy-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide has several advantages for lab experiments. 4-ethoxy-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide is a potent and selective inhibitor of COX-2, which makes it a valuable tool for studying the role of COX-2 in inflammation and cancer. 4-ethoxy-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide is also relatively easy to synthesize, which makes it accessible to researchers. However, 4-ethoxy-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide has several limitations for lab experiments. 4-ethoxy-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide has poor solubility in water, which can limit its use in certain assays. In addition, 4-ethoxy-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide has not been extensively tested in vivo, which limits its potential applications in animal studies.

Future Directions

Several future directions for research on 4-ethoxy-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide can be identified. First, further studies are needed to fully understand the mechanism of action of 4-ethoxy-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide. Second, studies are needed to investigate the potential use of 4-ethoxy-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide as a diagnostic tool for cancer and other diseases. Third, studies are needed to investigate the potential use of 4-ethoxy-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide in combination with other drugs for the treatment of cancer and other diseases. Fourth, studies are needed to investigate the potential use of 4-ethoxy-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide in animal models to assess its efficacy and toxicity. Finally, studies are needed to investigate the potential use of 4-ethoxy-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide in clinical trials to assess its safety and efficacy in humans.
Conclusion
In conclusion, 4-ethoxy-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide is a sulfonamide-based compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. 4-ethoxy-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide exhibits potent anti-inflammatory, anti-tumor, and anti-angiogenic properties and has been investigated for its potential use as a diagnostic tool for cancer and other diseases. 4-ethoxy-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide has several advantages for lab experiments, including its potency and selectivity as a COX-2 inhibitor, but also has several limitations, including its poor solubility in water. Several future directions for research on 4-ethoxy-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide have been identified, including further studies on its mechanism of action, its potential use as a diagnostic tool, and its potential use in combination with other drugs for the treatment of cancer and other diseases.

Synthesis Methods

4-ethoxy-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide can be synthesized through a multi-step process involving the reaction of 2-methoxyaniline with 4-chloro-1-naphthol to form an intermediate compound. This intermediate compound is then reacted with benzenesulfonyl chloride to produce 4-ethoxy-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide. The synthesis method for 4-ethoxy-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide has been optimized, and several modifications have been made to improve the yield and purity of the compound.